Cas no 2138120-01-9 (N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide)
N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2138120-01-9
- N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide
- EN300-1167297
-
- Inchi: 1S/C14H19N3O6S2/c15-11-5-9-7-24(20,21)8-10(6-11)14(9)16-25(22,23)13-3-1-12(2-4-13)17(18)19/h1-4,9-11,14,16H,5-8,15H2
- InChI Key: NXDBQNPGCKUPMA-UHFFFAOYSA-N
- SMILES: S1(CC2CC(CC(C1)C2NS(C1C=CC(=CC=1)[N+](=O)[O-])(=O)=O)N)(=O)=O
Computed Properties
- Exact Mass: 389.07152768g/mol
- Monoisotopic Mass: 389.07152768g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 691
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 169Ų
N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167297-0.05g |
2138120-01-9 | 0.05g |
$1500.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-0.1g |
2138120-01-9 | 0.1g |
$1572.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-0.25g |
2138120-01-9 | 0.25g |
$1642.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-0.5g |
2138120-01-9 | 0.5g |
$1714.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-1.0g |
2138120-01-9 | 1g |
$1785.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-2.5g |
2138120-01-9 | 2.5g |
$3501.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-5.0g |
2138120-01-9 | 5g |
$5179.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-10.0g |
2138120-01-9 | 10g |
$7681.0 | 2023-06-08 | |||
| Enamine | EN300-1167297-50mg |
2138120-01-9 | 50mg |
$1500.0 | 2023-10-03 | |||
| Enamine | EN300-1167297-100mg |
2138120-01-9 | 100mg |
$1572.0 | 2023-10-03 |
N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide
Professional Introduction to Compound with CAS No. 2138120-01-9 and Product Name: N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide
This compound, identified by the CAS number 2138120-01-9, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. The product name, N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide, provides a detailed structural description that highlights its complex and intricate architecture. This introduction aims to explore the compound's chemical properties, its potential applications, and its relevance in contemporary research.
The core structure of this compound features a thiabicyclo[3.3.1]nonane scaffold, which is a unique bicyclic system incorporating a sulfur atom. This type of scaffold is known for its rigidity and stability, making it an attractive candidate for drug design. The presence of multiple functional groups, such as the amino group and the nitro group, further enhances its chemical reactivity and versatility. These features make the compound a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The thiabicyclo[3.3.1]nonane core of this compound has been shown to exhibit interesting pharmacological properties in silico studies. These studies suggest that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. The nitrobenzene-1-sulfonamide moiety, in particular, has been identified as a key pharmacophore that contributes to the compound's binding affinity and specificity.
In vitro experiments have begun to validate these computational findings. Initial studies have demonstrated that derivatives of this compound can modulate the activity of certain enzymes relevant to inflammatory and infectious diseases. The amino group at the 7-position of the thiabicyclo[3.3.1]nonane ring appears to play a crucial role in these interactions, potentially acting as a hydrogen bond acceptor or donor depending on the target protein.
The sulfonamide group at the 4-position of the nitrobenzene ring adds another layer of complexity to the molecule's interactions with biological systems. Sulfonamides are well-known for their antimicrobial properties and have been widely used in antibiotics and anti-inflammatory drugs. The combination of these two functional groups in this compound suggests that it may exhibit multiple modes of action, making it a versatile tool for therapeutic intervention.
One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The unique structural features of the thiabicyclo[3.3.1]nonane core provide a scaffold that can be modified to optimize pharmacokinetic properties and minimize side effects. Researchers are exploring various synthetic strategies to introduce additional functional groups or to alter the stereochemistry of the molecule without compromising its biological activity.
The nitro group in the molecule also presents opportunities for further exploration. Nitroaromatic compounds have been extensively studied for their potential in treating neurological disorders, cancer, and other chronic diseases. By tuning the electronic properties of this group through chemical modifications, researchers may be able to fine-tune the compound's biological effects and enhance its therapeutic index.
As our understanding of complex molecular systems continues to grow, so does our ability to design molecules with specific functions. This compound represents an excellent example of how advanced chemical synthesis and computational modeling can be combined to create novel therapeutic agents. Its unique structure and promising biological activity make it a valuable asset in the ongoing effort to develop new treatments for various diseases.
In conclusion, Compound CAS No. 2138120-01-9 and its derivative N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide hold significant promise for future pharmaceutical applications. Their complex structures, combined with their demonstrated biological activity, make them attractive candidates for further research and development. As scientists continue to unravel the intricacies of these molecules, we can expect to see new insights into disease mechanisms and innovative therapeutic strategies emerging from their study.
2138120-01-9 (N-{7-amino-3,3-dioxo-3lambda6-thiabicyclo[3.3.1]nonan-9-yl}-4-nitrobenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)